Cas no 2680715-47-1 (2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2680715-47-1
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5632445
• PubChem ID: 165915892
• Update Time: 2025-10-18

2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid
• 2680715-47-1
• EN300-28283348
• 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H14N2O4S/c1-4-5-17-11(16)13-10-12-7(6(2)3)8(18-10)9(14)15/h4,6H,1,5H2,2-3H3,(H,14,15)(H,12,13,16)
• InChI Key： VHIHIFOFIJFORX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(=C1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid

Chemical Compound CAS No. 2680715-47-1: A Comprehensive Overview

The compound with CAS No. 2680715-47-1, named 2-{(prop-2-en-1-yloxy)carbonylamino}-4-(propan-2-yl)-1,3-thiazole-5-carboxylic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

Thiazole derivatives have been a focal point in recent research due to their ability to act as scaffolds for drug design. The 1,3-thiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. The presence of the prop-2-en-1-yloxy group introduces additional functionality, enhancing the compound's potential for participation in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of carboxylic acid groups in medicinal chemistry, particularly in the development of bioactive molecules. The carboxylic acid moiety in this compound is known to facilitate hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. This makes the compound a promising candidate for further exploration in drug discovery programs.

The propan-2-yl group attached to the thiazole ring adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for evaluating the compound's suitability as a therapeutic agent or agricultural chemical.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have demonstrated that the thiazole ring can be synthesized via the Hantzsch dihydropyridine reaction or through cyclization of appropriate precursors.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of this compound. For instance, density functional theory (DFT) calculations have provided insights into the compound's electronic structure, which is critical for understanding its reactivity and potential applications in catalysis or materials science.

The propargyl group (prop-2-en-1-yloxy) within the molecule is known to exhibit unique reactivity under certain conditions, such as click chemistry reactions. This makes the compound a versatile building block for constructing larger molecular frameworks or libraries of compounds for high-throughput screening.

Furthermore, the amino group attached to the carbonyl oxygen introduces additional functional diversity. This group can participate in various biochemical pathways and may serve as a site for post-synthesis modifications, such as glycosylation or phosphorylation.

In conclusion, CAS No. 2680715-47-1 represents a sophisticated organic molecule with multifaceted applications across chemistry and biology. Its unique structure and functional groups make it an intriguing subject for further research and development in areas ranging from drug discovery to materials science.